Cas no 554-35-8 (Linamarin)

• Product Name: Linamarin
• CAS No: 554-35-8
• Molecular Formula: C₁₀H₁₇NO₆
• Molecular Weight: 247.24500
• CID: 376109
• PubChem ID: 329760502

Linamarin Properties

Names and Identifiers

• Propanenitrile, 2-(b-D-glucopyranosyloxy)-2-methyl-
• Linamarin
• 2-methyl-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxypropanenitrile
• LINAMARIN(RG)
• Phaseolunatin
• α-Hydroxyisobutyronitrile β-D-glucose
• 2-(β-D-Glucopyranosyloxy)-2-methylpropionitrile

• InChIKey： QLTCHMYAEJEXBT-ZEBDFXRSSA-N
• Inchi： InChI=1S/C10H17NO6/c1-10(2,4-11)17-9-8(15)7(14)6(13)5(3-12)16-9/h5-9,12-15H,3H2,1-2H3
• SMILES： CC(C)(C#N)OC1C(C(C(C(CO)O1)O)O)O

Computed Properties

• Exact Mass: 247.105587g/mol
• Surface Charge: 0
• XLogP3: -1.8
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 3
• Monoisotopic Mass: 247.105587g/mol
• Monoisotopic Mass: 247.105587g/mol
• Topological Polar Surface Area: 123Ų
• Heavy Atom Count: 17
• Complexity: 311
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• Taste: BITTER
• LogP: -1.89492
• PSA: 123.17000
• Refractive Index: 1.4610 (estimate)
• Boiling Point: 390.28°C (rough estimate)
• Melting Point: 142-143°C
• Stability/Shelf Life: Acid Sensitive
• Specific Rotation: D18 -29°
• Optical Activity: [α]/D -26.5±2.0°, c = 1 in H2O
• Density: 1.2868 (rough estimate)

Linamarin Security Information

• Symbol:
• RTECS：TZ4850000
• WGK Germany：3
• Safety Instruction： 26-36
• Risk Phrases：R20/22; R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：2-8°C
• Risk Phrases： 20/22-36/37/38
• Signal Word：Warning

Linamarin Customs Data

• HS CODE：29400090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyanogenic glycosides